6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-methyl-6-[4-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O2/c1-9-3-2-4-12(13(9)14(19)20)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: ALXVJXVIBRWQSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=C(C=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H11F3O2
• DSSTOX Substance ID: DTXSID00691159
• Molecular Weight: 280.24 g/mol
• CAS RN: 537716-14-6

Description

6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% (6-MTFB) is a type of carboxylic acid that has a wide range of applications in organic synthesis, pharmaceutical research, and lab experiments. 6-MTFB is a colorless solid that can be obtained from the reaction of trifluoromethylbenzene and formaldehyde. 6-MTFB has a melting point of 120-121 °C, and it is soluble in most organic solvents. It has been used in the synthesis of various compounds, such as drugs, polymers, and agrochemicals.

Mechanism of Action

6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% is a carboxylic acid and its mechanism of action is based on its ability to form hydrogen bonds with other molecules. This allows 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% to interact with other molecules, such as proteins and nucleic acids, to form complexes. The hydrogen bonding of 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% to other molecules can cause changes in the structure and function of the molecules, which can lead to changes in the biochemical and physiological effects of the molecules.
Biochemical and Physiological Effects
6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. These effects include the inhibition of enzymes, the modulation of gene expression, and the modulation of cell signaling pathways. Additionally, 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% in lab experiments is its stability. 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% is relatively stable and can be stored for long periods of time without degradation. Additionally, 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% is relatively easy to synthesize and is readily available from chemical suppliers. One of the limitations of using 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% in lab experiments is that it is a carboxylic acid, which can be corrosive and can cause skin and eye irritation.

Future Directions

There are numerous potential future directions for 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% research. These include further research into the biochemical and physiological effects of 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%, the development of new synthesis methods for 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%, and the development of new applications for 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%. Additionally, further research could be conducted into the toxicity of 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%, as well as the environmental impact of its production and use. Finally, further research could be conducted into the use of 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% in the synthesis of new drugs and agrochemicals.

Synthesis Methods

6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% is typically synthesized through a two-step reaction involving trifluoromethylbenzene and formaldehyde. In the first step, trifluoromethylbenzene is reacted with formaldehyde in the presence of a base, such as sodium hydroxide, to form an aldehyde. In the second step, the aldehyde is reacted with an acid, such as hydrochloric acid, to form 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95%. The reaction is typically carried out in a solvent, such as ethanol, and the product is isolated and purified by recrystallization.

Scientific Research Applications

6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% has been used in numerous scientific research applications, including the synthesis of drugs, polymers, and agrochemicals. It has also been used in the synthesis of heterocyclic compounds, such as quinolones and pyridines. 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% has also been used in the synthesis of polymers, such as polyurethanes and polyesters. Additionally, 6-Methyl-2-(4-trifluoromethylphenyl)benzoic acid, 95% has been used in the synthesis of agrochemicals, such as insecticides and fungicides.